Cas no 714237-95-3 (Methyl 5-bromo-2-cyanobenzoate)

Methyl 5-bromo-2-cyanobenzoate is a versatile aromatic ester with a bromo and cyano functional group substitution, making it a valuable intermediate in organic synthesis. Its molecular structure (C9H6BrNO2) provides reactivity at multiple sites, enabling applications in pharmaceuticals, agrochemicals, and material science. The bromo substituent facilitates further cross-coupling reactions, while the cyano group offers opportunities for nucleophilic addition or hydrolysis. The methyl ester enhances solubility in organic solvents, simplifying purification and handling. This compound is particularly useful in constructing heterocyclic frameworks or as a precursor for advanced functional materials. Its stability under standard conditions ensures reliable performance in synthetic workflows.
Methyl 5-bromo-2-cyanobenzoate structure
714237-95-3 structure
Product Name:Methyl 5-bromo-2-cyanobenzoate
CAS No:714237-95-3
MF:C9H6BrNO2
MW:240.053441524506
MDL:MFCD15523586
CID:1011805
PubChem ID:53419498
Update Time:2025-06-08

Methyl 5-bromo-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-bromo-2-cyanobenzoate
    • BENZOIC ACID, 5-BROMO-2-CYANO-, METHYL ESTER
    • 5-Bromo-2-cyano-benzoic acid methyl ester
    • methyl 5-bromo-2-cyano-benzoate
    • 1089AC
    • FCH1390827
    • AB0049325
    • AX8237147
    • BENZOIC ACID,5-BROMO-2-CYANO-,METHYL ESTER
    • DTXSID20697517
    • METHYL5-BROMO-2-CYANOBENZOATE
    • AB7468
    • DS-17716
    • Z1269229146
    • EN300-747249
    • CS-0105632
    • FT-0748017
    • SY103163
    • MFCD15523586
    • 714237-95-3
    • AKOS016006923
    • DB-074429
    • MDL： MFCD15523586
    • Inchi： 1S/C9H6BrNO2/c1-13-9(12)8-4-7(10)3-2-6(8)5-11/h2-4H,1H3
    • InChI Key： JYCDKDCBYOOZLW-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(C#N)=C(C(=O)OC)C=1

Computed Properties

  • Exact Mass: 238.95800
  • Monoisotopic Mass: 238.95819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 50.1

Experimental Properties

  • PSA: 50.09000
  • LogP: 2.10738

Methyl 5-bromo-2-cyanobenzoate Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Methyl 5-bromo-2-cyanobenzoate Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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